Cas no 116889-48-6 (10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo7.3.0.0,2,6dodeca-1(9),2,4,7,11-pentaene)

• Product Name: 10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo7.3.0.0,2,6dodeca-1(9),2,4,7,11-pentaene
• CAS No: 116889-48-6
• MF: C₁₁H₇N₇
• MW: 237.220179796219
• CID: 3652766
• PubChem ID: 687493
• Update Time: 2025-07-16

10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo7.3.0.0,2,6dodeca-1(9),2,4,7,11-pentaene Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-e]tetrazolo[1,5-c]pyrimidine, 7-phenyl-
• 7-phenyl-7H-pyrazolo[4,3-e]tetraazolo[1,5-c]pyrimidine
• 10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo7.3.0.0,2,6dodeca-1(9),2,4,7,11-pentaene
• SMR000060870
• Z56801537
• SR-01000506556
• F0239-0981
• TimTec1_001567
• CHEMBL1712652
• 10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo[7.3.0.0,2,6]dodeca-1(9),2,4,7,11-pentaene
• NCGC00038481-02
• HMS1538H05
• HMS2501E05
• EN300-18216525
• 10-Phenyl-3,4,5,6,8,10,11-heptazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• 116889-48-6
• SR-01000506556-1
• AKOS001032809
• AG-690/12885576
• 7-phenyl-7H-pyrazolo[4,3-e]tetrazolo[1,5-c]pyrimidine
• MLS000054503

• Inchi： 1S/C11H7N7/c1-2-4-8(5-3-1)18-10-9(6-13-18)11-14-15-16-17(11)7-12-10/h1-7H
• InChI Key： NIVWUWZWXFYQDN-UHFFFAOYSA-N
• SMILES： C1=NC2N(C3=CC=CC=C3)N=CC=2C2=NN=NN12

Computed Properties

• Exact Mass: 237.07629325Da
• Monoisotopic Mass: 237.07629325Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo7.3.0.0,2,6dodeca-1(9),2,4,7,11-pentaene

Chemical Exploration of 10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo7.3.0.0,2,6dodeca-1(9),2,4,7,11-pentaene (CAS No. 116889-48-6)

The compound 10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo7.3.0.0,2,6dodeca-1(9),2,4,7,11-pentaene, identified by its CAS number 116889-48-6, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This highly complex heterocyclic structure exhibits a unique blend of nitrogen-rich rings and aromatic substituents that have garnered attention for their potential applications in medicinal chemistry and material science.

At the core of this compound's intrigue lies its intricate tricyclic framework, which integrates multiple nitrogen-containing heterocycles into a single molecular scaffold. The presence of seven nitrogen atoms across three distinct rings—specifically the heptaazatricyclic core—imparts a rich chemical diversity that is often exploited in the design of bioactive molecules. The 10-phenyl substituent further enhances the compound's pharmacophoric potential by introducing an aromatic moiety capable of engaging in π-stacking interactions and other non-covalent bindings with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the conformational flexibility and electronic properties of such complex molecules with remarkable accuracy. Studies suggest that the tricyclic architecture of 10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo7.3.0.0,2,6dodeca-1(9),2,4,7,11-pentaene may facilitate binding to protein targets with high specificity due to its ability to adopt multiple conformations that complement the binding pockets of enzymes and receptors.

In the context of drug discovery, heterocyclic compounds like this one are particularly valuable due to their prevalence in bioactive natural products and synthetic pharmaceuticals. The nitrogen-rich environment provides multiple sites for hydrogen bonding and coordination interactions with biological macromolecules. Furthermore, the rigid yet adaptable framework of the tricyclic system allows for fine-tuning of steric and electronic properties to optimize affinity for therapeutic targets.

One particularly intriguing aspect of this compound is its potential as a precursor for more complex derivatives via functional group modifications or ring-closing reactions. The presence of reactive sites such as double bonds within the cycloalkane system or amine groups on the nitrogen atoms offers chemists a versatile platform for generating novel scaffolds with tailored biological activities.

The synthesis of such intricate molecules poses significant challenges but also drives innovation in synthetic methodologies. Recent reports highlight the use of transition-metal-catalyzed coupling reactions and palladium-mediated cyclizations to construct the tricyclic core efficiently. These advances not only streamline access to compounds like 10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo7.3.0.0,2,6dodeca-1(9),2,4...

...but also open new avenues for exploring related structures with modified connectivity or substituents.

From a pharmacological perspective, 10-phenyl-3,4,5,6,8,10,11-heptaazatricyclo7,3.,0.,0,2,6-dodeca-1(9),2,4,7,11-pentaene (CAS No.: 11688948-6) has been investigated for its potential role as an intermediate in developing treatments for neurological disorders due to its structural resemblance to known neuroactive agents. Preliminary computational modeling suggests that it may interact with serotonin receptors or other neurotransmitter targets implicated in conditions such as depression or anxiety.

The aromatic phenyl group attached at position 10 introduces an additional layer of complexity by allowing electronic modulation through conjugation with the nitrogen-rich core system; this feature could be exploited to fine-tune receptor binding affinities while maintaining overall structural integrity within biological systems.

As research continues into novel heterocyclic frameworks like this one, 11688948... scientists are increasingly leveraging high-throughput screening technologies combined with machine learning algorithms to accelerate virtual ligand design and experimental validation processes significantly reducing both time-to-market costs associated with drug development pipelines while enhancing success rates through targeted molecular optimization strategies based on predictive analytics derived from large-scale dataset mining efforts aimed at identifying next-generation candidates worthy further investigation via wet-lab synthesis followed by rigorous preclinical testing protocols before advancing toward human clinical trials where safety efficacy parameters must meet stringent regulatory requirements before approval becomes possible by governing health authorities worldwide